Cas no 1312598-29-0 (4-ethyl-3-pentyl-1H-pyrazol-5-amine)

• Product Name: 4-ethyl-3-pentyl-1H-pyrazol-5-amine
• CAS No: 1312598-29-0
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5784291
• PubChem ID: 43670683
• Update Time: 2025-05-25

4-ethyl-3-pentyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-pentyl-1H-pyrazol-5-amine
• 1312598-29-0
• EN300-1148874

• Inchi： 1S/C10H19N3/c1-3-5-6-7-9-8(4-2)10(11)13-12-9/h3-7H2,1-2H3,(H3,11,12,13)
• InChI Key： FJDFMLOAEYUKHH-UHFFFAOYSA-N
• SMILES： N1C(=C(C(N)=N1)CC)CCCCC

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4-ethyl-3-pentyl-1H-pyrazol-5-amine

Recent Advances in the Study of 4-ethyl-3-pentyl-1H-pyrazol-5-amine (CAS: 1312598-29-0) and Its Applications in Chemical Biology and Medicine

The compound 4-ethyl-3-pentyl-1H-pyrazol-5-amine (CAS: 1312598-29-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-ethyl-3-pentyl-1H-pyrazol-5-amine as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. Its pyrazole core structure, combined with the ethyl and pentyl substituents, has been shown to enhance its binding affinity to various biological targets, including enzymes and receptors implicated in inflammatory and metabolic disorders.

One of the most notable advancements in this area is the development of efficient synthetic routes for 4-ethyl-3-pentyl-1H-pyrazol-5-amine, which have been optimized for high yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to streamline the production process, making it more scalable for industrial applications.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 4-ethyl-3-pentyl-1H-pyrazol-5-amine exhibits significant anti-inflammatory and analgesic effects. These properties are attributed to its ability to modulate the activity of cyclooxygenase (COX) enzymes, which play a critical role in the inflammatory response. Additionally, preliminary data suggest that this compound may have potential as an anticancer agent, with studies showing inhibitory effects on the proliferation of certain cancer cell lines.

Further research is underway to explore the mechanistic pathways through which 4-ethyl-3-pentyl-1H-pyrazol-5-amine exerts its biological effects. Advanced computational modeling and structure-activity relationship (SAR) studies are being conducted to identify key structural features that contribute to its efficacy and selectivity. These efforts are expected to pave the way for the design of next-generation derivatives with improved therapeutic profiles.

In conclusion, the compound 4-ethyl-3-pentyl-1H-pyrazol-5-amine (CAS: 1312598-29-0) represents a promising candidate for further development in the field of medicinal chemistry. Its versatile synthetic accessibility and notable biological activities make it a valuable scaffold for the discovery of new drugs targeting a range of diseases. Continued research in this area is likely to yield significant breakthroughs in the coming years.